Cas no 78155-77-8 (5-Amino-1H-indazole-3-carboxylic acid)

5-Amino-1H-indazole-3-carboxylic acid is a heterocyclic compound featuring both an indazole core and a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its amino and carboxyl groups provide reactive sites for further derivatization, enabling the development of targeted bioactive molecules. This compound is particularly valuable in medicinal chemistry for constructing inhibitors, ligands, and other pharmacophores due to its rigid aromatic structure and potential for hydrogen bonding. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its utility in organic synthesis.
5-Amino-1H-indazole-3-carboxylic acid structure
78155-77-8 structure
Product Name:5-Amino-1H-indazole-3-carboxylic acid
CAS No:78155-77-8
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD05663987
CID:551546
PubChem ID:8027606
Update Time:2025-05-28

5-Amino-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1H-indazole-3-carboxylic acid
    • 1H-Indazole-3-carboxylicacid, 5-amino-
    • MFCD05663987
    • AS-47994
    • AB22133
    • F17493
    • SCHEMBL4008217
    • 5-Amino-2H-indazole-3-carboxylic acid
    • EN300-3076990
    • 5-Amino-1H-indazole-3-carboxylic acid, AldrichCPR
    • DTXSID10429021
    • CS-0085352
    • 1H-Indazole-3-carboxylic acid, 5-amino-
    • FT-0604118
    • AKOS005638798
    • 5-AMINO-3-(1H)INDAZOLE CARBOXYLIC ACID
    • AMY21638
    • A9852
    • 78155-77-8
    • 5-Amino-1H-indazole-3-carboxylicacid
    • STK894296
    • DB-075418
    • BBL021583
    • MDL： MFCD05663987
    • Inchi： 1S/C8H7N3O2/c9-4-1-2-6-5(3-4)7(8(12)13)11-10-6/h1-3H,9H2,(H,10,11)(H,12,13)
    • InChI Key： ZIFCSVSXHXFOAT-UHFFFAOYSA-N
    • SMILES： OC(C1C2C=C(C=CC=2NN=1)N)=O

Computed Properties

  • Exact Mass: 177.05400
  • Monoisotopic Mass: 177.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.612
  • Boiling Point: 547.538°C at 760 mmHg
  • Flash Point: 284.941°C
  • Refractive Index: 1.819
  • PSA: 92.00000
  • LogP: 1.42450

5-Amino-1H-indazole-3-carboxylic acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-Amino-1H-indazole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1H-indazole-3-carboxylic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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5-Amino-1H-indazole-3-carboxylic acid
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Chemenu
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Chemenu
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abcr
AB200760-250 mg
5-Amino-1H-indazole-3-carboxylic acid, 97%; .
 78155-77-8 97%
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TRC
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5-Amino-1H-indazole-3-carboxylic acid Production Method

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